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Compound of Interest

Compound Name: 2,6-Dimethoxytoluene

Cat. No.: B1360059

For Researchers, Scientists, and Drug Development Professionals

This technical document provides core data on 2,6-Dimethoxytoluene, a key organic chemical
synthesis intermediate. The information is presented to support research and development
activities.

Core Chemical Data

The fundamental physicochemical properties of 2,6-Dimethoxytoluene have been determined
and are summarized below. This data is essential for experimental design, stoichiometric
calculations, and analytical characterization.

Identifier Value

Molecular Formula CoH1202[1][2][3]
Molecular Weight 152.19 g/mol [3][4][5][6]
Exact Mass 152.1904[1][2]

CAS Number 5673-07-4[1][2][3]
Linear Formula CH3sCeH3(OCH3s)2[5]

Chemical Structure and Composition
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The molecular formula CoH120: indicates the elemental composition of 2,6-
Dimethoxytoluene, which is comprised of carbon, hydrogen, and oxygen atoms. The
relationship between the constituent elements is visualized below.

Carbon (C)

Hydrogen (H) Oxygen (O)
Atom Count: 12 Atom Count: 2

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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